1-[(2-chlorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methylsulfonyl]-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H22ClN3O3S/c20-18-6-2-1-5-17(18)14-27(25,26)23-10-7-16(8-11-23)19(24)22-13-15-4-3-9-21-12-15/h1-6,9,12,16H,7-8,10-11,13-14H2,(H,22,24)
• InChI Key: MRVTWKVETKPZJX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CN=CC=C2)S(=O)(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C19H22ClN3O3S
• Molecular Weight: 407.9 g/mol

Description

1-[(2-chlorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide, also known as CP-122,288, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidine carboxamide derivatives and has been shown to have a range of biochemical and physiological effects. In

Scientific Research Applications

1-[(2-chlorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. One of the most promising applications of this compound is in the treatment of neuropathic pain. It has been shown to have potent analgesic effects in animal models of neuropathic pain and has been suggested as a potential alternative to opioids for the treatment of chronic pain.
This compound has also been investigated for its potential use in the treatment of addiction. It has been shown to reduce the reinforcing effects of drugs of abuse in animal models and may have potential as a treatment for drug addiction.

Mechanism of Action

The exact mechanism of action of 1-[(2-chlorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to act as a selective antagonist of the alpha-7 nicotinic acetylcholine receptor. This receptor is involved in the regulation of pain and inflammation and has been implicated in the development of neuropathic pain and addiction.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of neuropathic pain and has been suggested as a potential treatment for chronic pain. It has also been shown to reduce the reinforcing effects of drugs of abuse and may have potential as a treatment for drug addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(2-chlorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide is its potent analgesic effects in animal models of neuropathic pain. This makes it a valuable tool for studying the mechanisms underlying chronic pain and developing new treatments for this condition. However, there are also some limitations to its use in lab experiments. For example, this compound has a relatively short half-life in vivo, which may limit its effectiveness in certain applications.

Future Directions

There are several future directions for the study of 1-[(2-chlorobenzyl)sulfonyl]-N-(3-pyridinylmethyl)-4-piperidinecarboxamide. One area of research is the development of more potent and selective alpha-7 nicotinic acetylcholine receptor antagonists. This could lead to the development of more effective treatments for chronic pain and addiction.
Another area of research is the investigation of the potential use of this compound in the treatment of other conditions, such as depression and anxiety. There is some evidence to suggest that the alpha-7 nicotinic acetylcholine receptor may play a role in these conditions, and this compound may have potential as a treatment.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been shown to have potent analgesic effects in animal models of neuropathic pain and may have potential as a treatment for chronic pain and addiction. Further research is needed to fully understand its mechanism of action and explore its potential use in the treatment of other conditions.